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Compound of Interest

Compound Name: Fenpyroximate

Cat. No.: B127894

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenpyroximate is a potent acaricide and insecticide widely utilized in agriculture for the control
of various mite species. Its efficacy stems from its specific mode of action as a mitochondrial
complex | inhibitor, disrupting the energy metabolism of target organisms. This technical guide
provides a comprehensive overview of the chemical and physical properties of
Fenpyroximate, detailed experimental protocols for their determination, and a visualization of
its mechanism of action and relevant experimental workflows. All quantitative data are
presented in structured tables for ease of comparison and reference.

Chemical Properties

Fenpyroximate, a member of the phenoxypyrazole class of pesticides, is characterized by the
following identifiers and descriptors:

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b127894?utm_src=pdf-interest
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

tert-butyl (E)-4-[[[(1,3-dimethyl-5-phenoxy-1H-
IUPAC Name pyrazol-4-

yl)methyleneJamino]oxy]methyllbenzoate[1]

CAS Number 134098-61-6[1]
Molecular Formula C24H27N304][1]
Molecular Weight 421.5 g/mol [1]
Appearance White crystalline powder|[1]

Physical Properties

The physical characteristics of Fenpyroximate are crucial for its formulation, application, and
environmental fate.

Property Value Temperature (°C)
Melting Point 101.1-102.4 °C[1] N/A

Boiling Point Decomposes before boiling N/A

Density 1.25 g/cm3[1] 20

Vapor Pressure 5.6 x 1078 mm Hg[2] 25

Water Solubility 0.023 mg/L (pH 7)[2] 25

Log Kow (Octanol-Water
" - 5.01[1] 20
Partition Coefficient)

Solubility in Organic Solvents

Fenpyroximate exhibits varying degrees of solubility in different organic solvents, a key factor
in its formulation and analytical chemistry.
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Solvent Solubility (g/L) Temperature (°C)
n-Hexane 3.5[1] 25
Methanol 15.3[1] 25
Ethanol 16.5[2] 25
Acetone 150[1] 25
Ethyl Acetate 201[1][2] 25
Toluene 268[1][2] 25
Chloroform 1197[1] 25

Experimental Protocols

The determination of the physicochemical properties of chemical compounds like
Fenpyroximate follows standardized methodologies, often outlined in the OECD Guidelines for
the Testing of Chemicals. These protocols ensure data consistency and reliability across
different laboratories.

Melting Point Determination (OECD Guideline 102)

The melting point is determined by heating a small, powdered sample of the substance and
observing the temperature range over which it transitions from a solid to a liquid.

Methodology:

A small amount of finely powdered Fenpyroximate is packed into a capillary tube.

e The capillary tube is placed in a heating apparatus (e.g., a melting point apparatus with a
heated block or a Thiele tube with a liquid bath).

o The sample is heated at a slow, controlled rate (approximately 1-2°C per minute) near the
expected melting point.

e The temperature at which the first droplet of liquid appears and the temperature at which the
last solid particle melts are recorded as the melting range.
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Boiling Point Determination (OECD Guideline 103)

As Fenpyroximate decomposes before boiling, a standard boiling point determination is not
applicable. The observation of decomposition is a critical piece of thermal stability information.

Water Solubility Determination (Flask Method, OECD
Guideline 105)

This method is used to determine the saturation concentration of a substance in water at a
given temperature.

Methodology:

An excess amount of Fenpyroximate is added to a known volume of water in a flask.

o The flask is agitated at a constant temperature (e.g., 25°C) for a sufficient period to reach
equilibrium (typically 24-48 hours).

o The solution is then centrifuged or filtered to remove undissolved solid.

e The concentration of Fenpyroximate in the clear aqueous phase is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Vapor Pressure Determination (Gas Saturation Method,
OECD Guideline 104)

This method involves passing a stream of inert gas over the substance and measuring the
amount of substance that volatilizes.

Methodology:

e Aslow, controlled stream of an inert gas (e.g., nitrogen) is passed over a sample of
Fenpyroximate maintained at a constant temperature.

e The gas becomes saturated with the vapor of the substance.

e The amount of Fenpyroximate transported by the gas is collected in a trap (e.g., a cold trap
or a sorbent tube).
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e The mass of the collected substance and the volume of the gas passed are measured.

e The vapor pressure is calculated from these values using the ideal gas law.

Octanol-Water Partition Coefficient (Shake Flask
Method, OECD Guideline 107)

The Log Kow value is a measure of a chemical's lipophilicity and is determined by measuring its
distribution between n-octanol and water.

Methodology:
» A solution of Fenpyroximate is prepared in either n-octanol or water.

¢ A known volume of this solution is placed in a flask with a known volume of the other
immiscible solvent (water or n-octanol, respectively).

e The flask is shaken vigorously for a set period to allow for partitioning between the two
phases and then left to stand for the phases to separate completely.

e The concentration of Fenpyroximate in both the n-octanol and water phases is measured
using an appropriate analytical technique (e.g., HPLC).

e The partition coefficient (Kow) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the water phase. The Log Kow is the base-10 logarithm of this
value.

Signaling Pathway and Mechanism of Action

Fenpyroximate's primary mode of action is the inhibition of the mitochondrial electron
transport chain at Complex | (NADH:ubiquinone oxidoreductase).[3][4][5][6] This disruption of
cellular respiration leads to a depletion of ATP, the primary energy currency of the cell,
ultimately resulting in paralysis and death of the target pest.
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Caption: Mechanism of action of Fenpyroximate on the mitochondrial electron transport chain.

Experimental Workflows

Workflow for Assessing Mitochondrial Respiration
Inhibition

To study the effect of Fenpyroximate on mitochondrial function, oxygen consumption rates can
be measured using high-resolution respirometry.
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Caption: Experimental workflow for assessing mitochondrial respiration inhibition by
Fenpyroximate.

Workflow for Acaricide Efficacy Testing (Larval Packet
Test)

The Larval Packet Test is a common method to determine the toxicity of an acaricide to mite

larvae.
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Caption: Workflow for determining acaricide efficacy using the Larval Packet Test.
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Conclusion

This technical guide provides a detailed compilation of the chemical and physical properties of
Fenpyroximate, along with standardized methodologies for their determination. The
visualization of its mode of action and relevant experimental workflows offers a practical
resource for researchers and professionals in the fields of pesticide science and drug
development. A thorough understanding of these fundamental properties is essential for the
effective and safe use of Fenpyroximate, as well as for the development of new and improved
acaricidal agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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